Cas no 1780780-13-3 (6-Fluoro-2,3-dimethylbenzaldehyde)

• Product Name: 6-Fluoro-2,3-dimethylbenzaldehyde
• CAS No: 1780780-13-3
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 2952942
• PubChem ID: 58374292
• Update Time: 2025-10-28

6-Fluoro-2,3-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2,3-dimethylbenzaldehyde
• 2,3-Dimethyl-6-fluorobenzaldehyde
• F18339
• SCHEMBL12384956
• 1780780-13-3
• 6-Fluoro-2,3-dimethylbenzaldehyde

• Inchi： 1S/C9H9FO/c1-6-3-4-9(10)8(5-11)7(6)2/h3-5H,1-2H3
• InChI Key： KLEKAZVLVANWHL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C)C=1C=O

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 6-Fluoro-2,3-dimethylbenzaldehyde

Introduction to 6-Fluoro-2,3-dimethylbenzaldehyde (CAS No. 1780780-13-3)

6-Fluoro-2,3-dimethylbenzaldehyde, with the CAS number 1780780-13-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a fluoro group and two methyl groups, along with an aldehyde functional group. The combination of these substituents imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 6-Fluoro-2,3-dimethylbenzaldehyde can be represented as C₉H₉FNO. The presence of the fluoro group enhances the compound's electronic properties, while the methyl groups provide steric hindrance and influence the compound's reactivity. The aldehyde group, being highly reactive, makes this compound a versatile starting material for a wide range of chemical transformations.

In the field of pharmaceutical research, 6-Fluoro-2,3-dimethylbenzaldehyde has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anti-inflammatory agents and potential anticancer drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 6-Fluoro-2,3-dimethylbenzaldehyde, which exhibited significant anti-inflammatory activity in vitro. These derivatives were found to inhibit key enzymes involved in inflammation pathways, such as COX-2 and LOX.

Beyond pharmaceutical applications, 6-Fluoro-2,3-dimethylbenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with tailored optical and electronic characteristics. A 2020 study published in Advanced Materials highlighted the use of this compound as a building block for organic semiconductors. The resulting materials exhibited high charge carrier mobility and were used to fabricate efficient organic field-effect transistors (OFETs).

The synthetic methods for preparing 6-Fluoro-2,3-dimethylbenzaldehyde have been extensively studied and optimized over the years. One common approach involves the selective fluorination of 2,3-dimethylbenzaldehyde using electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). This method provides high yields and good selectivity for the desired product. Another approach involves the direct alkylation of fluoroarenes followed by oxidation to form the aldehyde group. These synthetic routes are well-documented in the literature and are widely used in both academic and industrial settings.

The physical properties of 6-Fluoro-2,3-dimethylbenzaldehyde are also noteworthy. It is a colorless liquid at room temperature with a characteristic aromatic odor. Its boiling point is around 185°C at atmospheric pressure, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, while 6-Fluoro-2,3-dimethylbenzaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to prevent inhalation of vapors.

The environmental impact of 6-Fluoro-2,3-dimethylbenzaldehyde is another area of ongoing research. While no significant environmental concerns have been reported to date, it is essential to conduct thorough environmental risk assessments before large-scale production and use. Studies are currently underway to evaluate its biodegradability and potential effects on aquatic ecosystems.

In conclusion, 6-Fluoro-2,3-dimethylbenzaldehyde (CAS No. 1780780-13-3) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive intermediate for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.